![molecular formula C7H5ClINO B13152504 2-Amino-4-chloro-5-iodobenzaldehyde](/img/structure/B13152504.png)
2-Amino-4-chloro-5-iodobenzaldehyde
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Overview
Description
2-Amino-4-chloro-5-iodobenzaldehyde: is a chemical compound with the following structure:
C7H4ClIO
It combines an aldehyde group (benzaldehyde) with amino, chloro, and iodo substituents. This compound is of interest due to its unique combination of functional groups.Preparation Methods
Synthetic Routes::
Halogenation of 2-Aminobenzaldehyde: Start with 2-aminobenzaldehyde and selectively introduce chlorine and iodine atoms using appropriate halogenating agents.
Sandmeyer Reaction: Convert 2-aminobenzaldehyde to its diazonium salt and then replace the amino group with chlorine or iodine using copper salts.
Vilsmeier-Haack Reaction: React 2-aminobenzaldehyde with phosphorus oxychloride (POCl₃) to form the chlorinated intermediate, followed by treatment with iodine.
Direct Synthesis: Combine 2-amino-4-chlorobenzaldehyde and iodine in the presence of a suitable oxidizing agent.
Industrial Production:: Industrial-scale production typically involves the Vilsmeier-Haack reaction or direct synthesis methods.
Chemical Reactions Analysis
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using reagents like potassium permanganate (KMnO₄).
Reduction: Reduction of the aldehyde group yields the corresponding alcohol (2-amino-4-chloro-5-iodobenzyl alcohol).
Substitution: The chlorine and iodine atoms can undergo substitution reactions with nucleophiles.
Common Reagents: Sodium hydroxide (NaOH), hydrazine (N₂H₄), and Grignard reagents.
Major Products: The main products depend on the specific reaction conditions.
Scientific Research Applications
Chemistry: Used as a building block for more complex molecules.
Biology: Investigated for potential biological activity due to its unique substitution pattern.
Medicine: Explored for antitumor or antimicrobial properties.
Industry: Used in the synthesis of dyes, pharmaceuticals, and agrochemicals.
Mechanism of Action
The exact mechanism of action is context-dependent. It may involve interactions with cellular receptors, enzymes, or other biomolecules. Further research is needed to elucidate specific pathways.
Comparison with Similar Compounds
Properties
Molecular Formula |
C7H5ClINO |
---|---|
Molecular Weight |
281.48 g/mol |
IUPAC Name |
2-amino-4-chloro-5-iodobenzaldehyde |
InChI |
InChI=1S/C7H5ClINO/c8-5-2-7(10)4(3-11)1-6(5)9/h1-3H,10H2 |
InChI Key |
ZJEVBMKKOGRNDF-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C(=CC(=C1I)Cl)N)C=O |
Origin of Product |
United States |
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